Cas no 5198-63-0 (3(2H)-Furanone,5-phenyl-)

• Product Name: 3(2H)-Furanone,5-phenyl-
• CAS No: 5198-63-0
• MF: C₁₀H₈O₂
• MW: 160.169322967529
• CID: 377200
• PubChem ID: 78874
• Update Time: 2025-04-19

3(2H)-Furanone,5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Furanone,5-phenyl-
• 5-Phenylfuran-3(2H)-one
• 5-phenylfuran-3-one
• CHEMBL431633
• 5-phenyl-2,3-dihydro-3-furanone
• DTXSID80199941
• NS00032395
• EINECS 225-987-7
• 5-phenyl-3(2H)-furanone
• 5198-63-0

• Inchi： 1S/C10H8O2/c11-9-6-10(12-7-9)8-4-2-1-3-5-8/h1-6H,7H2
• InChI Key： QKXNLWXUAQHOQZ-UHFFFAOYSA-N
• SMILES： O1CC(C=C1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 160.05244
• Monoisotopic Mass: 160.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 1.7

Experimental Properties

• Density: 1.215
• Boiling Point: 276.8°Cat760mmHg
• Flash Point: 128.5°C
• Refractive Index: 1.586
• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Furanones